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Compound of Interest

Compound Name: Methyl salicylate

Cat. No.: B3431374

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste are paramount to ensuring a safe and compliant laboratory
environment. Methyl salicylate, a common reagent, requires careful consideration for its
disposal to mitigate risks to personnel and the environment. Adherence to these procedures is
not only a matter of best practice but also a legal requirement.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate personal protective equipment
(PPE) is worn, including safety glasses with side shields or chemical goggles, a face shield,
and chemical-resistant gloves.[1][2] All handling of methyl salicylate should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][2]
[3] In the event of a spill, immediately evacuate the area and remove all sources of ignition.[4]

Step-by-Step Disposal Protocol

The disposal of methyl salicylate must be carried out in compliance with all federal, state, and
local regulations.[5] The generator of the waste is solely responsible for its proper
characterization and disposal.[5]

» Small Spills:

o For minor spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.
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o Using non-sparking tools, collect the absorbed material and place it into a suitable,
labeled, and sealable container for subsequent disposal.[1]

o The contaminated area should then be cleaned with a 60-70% ethanol solution, followed
by a soap and water wash.[4]

e Unused or Waste Product:

o Under no circumstances should methyl salicylate be discharged into waterways, drains,

or sewers.[1]

o The preferred method of disposal is to engage a licensed professional waste disposal

company.[2][3]

o An alternative is to dissolve or mix the material with a combustible solvent and burn it in a
chemical incinerator equipped with an afterburner and scrubber.[3]

o Contaminated Packaging:
o Empty containers may retain product residues and should be treated as hazardous.[5][6]
o If possible, return the containers to the supplier for reuse or recycling.[6]

o If reuse is not an option, the container should be thoroughly cleaned. If it cannot be
sufficiently cleaned, it should be punctured to prevent re-use and disposed of at an
authorized landfill.[6]

Quantitative Data and Physical Properties

For safe handling and disposal, it is crucial to be aware of the physical and chemical properties

of methyl salicylate.
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Property Value

CAS Number 119-36-8

Molecular Weight 152.15 g/mol

Boiling Point 223.3°C (433.9°F)

Melting Point -8.6°C (16.5°F)

Flash Point 96°C (204.8°F) (Closed Cup)
Specific Gravity 1.184

Oral LD50 (Rat) 887 mg/kg

Data sourced from multiple safety data sheets.[1][7][8]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of methyl
salicylate waste in a laboratory setting.

Click to download full resolution via product page

Caption: Decision workflow for methyl salicylate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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